Cas no 89967-32-8 (2-Oxazolecarboxylic acid, 5-pentyl-, ethyl ester)
89967-32-8 structure
Product Name:2-Oxazolecarboxylic acid, 5-pentyl-, ethyl ester
CAS No:89967-32-8
MF:C11H17NO3
MW:211.257583379745
CID:584572
PubChem ID:13153553
Update Time:2025-04-19
2-Oxazolecarboxylic acid, 5-pentyl-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 2-Oxazolecarboxylic acid, 5-pentyl-, ethyl ester
- ethyl 5-pentyl-1,3-oxazole-2-carboxylate
- 89967-32-8
- DTXSID10522561
-
- Inchi: 1S/C11H17NO3/c1-3-5-6-7-9-8-12-10(15-9)11(13)14-4-2/h8H,3-7H2,1-2H3
- InChI Key: PGRDLCROYFQLMK-UHFFFAOYSA-N
- SMILES: O1C(C(=O)OCC)=NC=C1CCCCC
Computed Properties
- Exact Mass: 211.12084340g/mol
- Monoisotopic Mass: 211.12084340g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 7
- Complexity: 196
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 52.3Ų
2-Oxazolecarboxylic acid, 5-pentyl-, ethyl ester Related Literature
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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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